(S)-1-(3-pyridin-3-yl-phenyl)ethylamine

• Molecular Formula: C13H14N2
• Molecular Weight: 198.26 g/mol
• IUPAC Name: (1S)-1-(3-pyridin-3-ylphenyl)ethanamine
• InChI: InChI=1S/C13H14N2/c1-10(14)11-4-2-5-12(8-11)13-6-3-7-15-9-13/h2-10H,14H2,1H3/t10-/m0/s1
• InChI Key: ROJQHZMDTOFIRK-JTQLQIEISA-N
• Isomeric SMILES: C[C@@H](C1=CC=CC(=C1)C2=CN=CC=C2)N
• Canonical SMILES: CC(C1=CC=CC(=C1)C2=CN=CC=C2)N

Description

(S)-1-(3-Pyridin-3-yl-phenyl)ethylamine is a chiral amine featuring a phenyl ring substituted with a pyridin-3-yl group at the 3-position and an ethylamine side chain in the (S)-configuration. This compound is structurally related to phenethylamine derivatives but distinguished by the incorporation of a pyridine heterocycle. Such heterocyclic systems are critical in medicinal chemistry due to their ability to modulate electronic properties, solubility, and binding interactions with biological targets.

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound is compared below with analogous amines differing in aromatic substituents, heterocycle modifications, and stereochemistry.

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituent(s)	Molecular Formula	Key Applications/Properties	References
(S)-1-(3-Pyridin-3-yl-phenyl)ethylamine	3-pyridinyl on phenyl	C₁₃H₁₃N₂	Potential use in asymmetric synthesis
(S)-1-(4-Methoxyphenyl)ethylamine	4-methoxy on phenyl	C₉H₁₃NO	Neurological drug synthesis
(S)-1-(2-Fluorophenyl)ethylamine	2-fluoro on phenyl	C₈H₁₀FN	Supplier-listed lab reagent
(S)-1-(5-Chloro-pyridin-3-yl)ethylamine	5-chloro on pyridin-3-yl	C₇H₁₁Cl₃N₂	Research intermediate
(S)-1-(3-Fluoropyridin-2-yl)ethylamine	3-fluoro on pyridin-2-yl	C₇H₁₀FN₂	Discontinued lab reagent

Impact of Substituents on Properties

• Pyridinyl vs. Phenyl Groups : The pyridine ring introduces a nitrogen atom, enhancing polarity and hydrogen-bonding capability compared to purely phenyl-based analogs. This may improve solubility and target specificity in biological systems .
• Halogen Substitution : Chloro and fluoro substituents (e.g., in –7) alter electronic effects and lipophilicity. For instance, fluorine’s electronegativity can increase metabolic stability, while chlorine may enhance binding affinity in certain receptors .
• Methoxy Group : The 4-methoxy derivative () exhibits significant market growth due to applications in neurological drugs, likely due to improved blood-brain barrier penetration compared to pyridinyl analogs .

Stereochemical Considerations

All listed compounds are (S)-enantiomers, underscoring the importance of chirality in pharmacological activity. Enantiopure amines like (S)-phenylethylamine and (S)-1-(1-naphthyl)ethylamine are critical in asymmetric catalysis and drug synthesis, where stereochemistry dictates reaction outcomes and biological efficacy .